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Compound of Interest

Compound Name: 2-Ethoxyprop-2-enenitrile

CAS No.: 19479-65-3

Cat. No.: B178957

Get Quote

Status: Operational Severity Level: High (Captodative Monomer) Chemical Name: 2-
Ethoxyprop-2-enenitrile (also known as

-ethoxyacrylonitrile) CAS: [Specific isomer often unlisted; generic for ethoxyacrylonitriles:
61310-53-0 (3-ethoxy variant often cited, but 2-ethoxy is the captodative analog)][1]

Core Directive: The "Captodative" Hazard
Why is this compound so unstable? Unlike standard acrylonitrile, 2-Ethoxyprop-2-enenitrile is

a captodative olefin.[1] It possesses both an electron-withdrawing group (nitrile, the "captor")

and an electron-donating group (ethoxy, the "dative") on the same carbon atom (

).

This unique substitution pattern stabilizes the radical intermediate through resonance,

significantly lowering the activation energy for radical formation. Consequently, this monomer is

prone to spontaneous dimerization (forming cyclobutanes) and radical polymerization even

without an external initiator.[1]
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The Golden Rule: Treat this compound as a "loaded spring." It requires active inhibition and

strict temperature control to prevent self-reaction.[1]

Storage & Handling Protocol (Self-Validating
System)
To ensure integrity, you must control three variables: Temperature, Light, and Inhibitor Status.

A. The "Cold Chain" Requirement
Standard: Store at -20°C (Freezer) for long-term; 2-8°C (Refrigerator) for active use (weeks).

Reasoning: Captodative dimerization is a thermal process.[1] At room temperature (

C), the rate of spontaneous dimerization increases exponentially.

Validation: If the liquid becomes viscous or cloudy without changing color significantly,

thermal dimerization (not necessarily radical polymerization) has likely occurred.

B. Inhibitor Management
Most commercial batches are stabilized with MEHQ (Hydroquinone monomethyl ether) or BHT

(Butylated hydroxytoluene).[1]

Inhibitor Concentration Requirement Best For

MEHQ 50–200 ppm
Requires Oxygen (Air

headspace)
General Storage

BHT 100–500 ppm Requires Oxygen General Storage

TEMPO 10–50 ppm

Works in Inert

Atmosphere (N

/Ar)

Distillation / Reaction

Phenothiazine 50–100 ppm
Works in Inert

Atmosphere

High-Temp

Processing
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Critical Warning: Do not store MEHQ-stabilized monomer under straight nitrogen/argon without

adding a different anaerobic inhibitor (like TEMPO).[1] MEHQ needs dissolved oxygen to

function; stripping the oxygen renders the inhibitor useless, leading to "inert gas

polymerization."

C. The "Neutral pH" Zone
The Conflict:

Enol Ether Moiety: Sensitive to Acid (Hydrolysis

Pyruvate derivative + Ethanol).[1]

Nitrile Moiety: Sensitive to Base (Anionic Polymerization).[1]

Protocol: Ensure all glassware is neutral.

Avoid: Acid-washed glassware that hasn't been neutralized.[1]

Avoid: Basic detergents or unwashed soda-lime glass (surface silanols can be basic

enough to trigger anionic initiation).[1]

Recommended: Silanized glassware or solvent-rinsed borosilicate glass.[1]

Visual Troubleshooting Logic
Use this diagram to diagnose the state of your reagent.
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Issue Observed

Increased Viscosity / Gel White Crystals / Precipitate Yellow / Brown Discoloration

Mechanism: Radical Polymerization
Cause: Depleted Inhibitor / Heat / UV

No Color Change

Mechanism: [2+2] Dimerization
Cause: Thermal (Storage > 0°C)

Soluble in hot solvent

Mechanism: Anionic Polymerization
Cause: Basic Impurities (Glassware/Amines)

Rapid Onset

Mechanism: Oxidative Degradation
Cause: Old Sample / Air Exposure

Slow Onset

Click to download full resolution via product page

Figure 1: Diagnostic logic for 2-ethoxyprop-2-enenitrile degradation. Note that "Dimerization"

is a distinct failure mode from "Polymerization" for captodative olefins.

Frequently Asked Questions (FAQs)
Q1: My sample turned into a solid gel overnight. I stored
it under Nitrogen. What happened?
Diagnosis: You likely experienced "Inert Gas Polymerization." The Mechanism: If your sample

was stabilized with MEHQ (a phenolic inhibitor), it requires dissolved oxygen to form the active

inhibiting species (a phenoxy radical that traps carbon radicals). By purging with Nitrogen, you

stripped the oxygen, deactivating the MEHQ. The Fix:

Storage: Store under air (not Nitrogen) if using MEHQ.

Reaction: If you must use Nitrogen, switch to an anaerobic inhibitor like TEMPO or

Phenothiazine before purging.[1]

Q2: Can I distill 2-ethoxyprop-2-enenitrile to purify it?
Answer: Yes, but it is high-risk.[1][2] Protocol:

Add Inhibitor: Add 500 ppm Phenothiazine or Copper(II) Chloride to the distillation pot. These

work without oxygen.[1][3]
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Vacuum is Mandatory: Distill only under high vacuum (< 5 mmHg) to keep the bath

temperature below 60°C.

Short Path: Use a short-path distillation head to minimize residence time.

Do NOT distill to dryness: The residue is a concentrated radical source

(peroxides/oligomers) and may explode or rapidly polymerize. Leave 10-20% volume in the

pot.

Q3: I see white crystals settling at the bottom of the
bottle. Is this polymer?
Answer: Likely not polymer, but dimer.[1] Explanation: Captodative olefins spontaneously

undergo [2+2] cycloaddition to form cyclobutane derivatives (dimers).[1] This is a thermal

process that happens even if radical inhibitors are present.[1] Troubleshooting:

Check solubility: Dimers are often soluble in warm organic solvents; cross-linked polymers

are not.[1]

Prevention: This is strictly a function of temperature. Store at -20°C to halt this process.

Q4: How do I remove the inhibitor before my
experiment?
Answer: Do not remove it unless absolutely necessary.[1] Reasoning: The induction period

caused by 50-100 ppm MEHQ is usually negligible for standard synthesis.[1] Removing it

makes the monomer dangerously unstable. If you MUST remove it:

Flash Column: Pass through a short plug of Neutral Alumina (not Basic, to avoid anionic

initiation).[1]

Use Immediately: The "clock starts ticking" the moment it exits the column. Use within 15

minutes.

Q5: Is this compound sensitive to moisture?
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Answer: Yes, via the Enol Ether functionality. Mechanism: In the presence of water and trace

acid, the ethoxy group hydrolyzes:

(Note: The resulting acyl cyanide is also unstable). Prevention: Use anhydrous solvents and
store over activated 4Å molecular sieves if the solvent is already present.

Experimental Workflow: Safe Reaction Setup
When using 2-ethoxyprop-2-enenitrile in synthesis (e.g., cycloadditions or copolymerization),

follow this setup to prevent the "runaway" effect.

CRITICAL CONTROL POINTS

Glassware Prep
(Acid/Base Neutral)

Solvent Choice
(Anhydrous, Non-Nucleophilic)

Addition Order
(Add Monomer LAST)

Temp Control
(Keep < 0°C during addition) Run Reaction

Click to download full resolution via product page

Figure 2: Safe experimental workflow. Adding the monomer last to a pre-cooled solution

minimizes the risk of exotherm-triggered polymerization.

Recommended Solvents
Preferred: Toluene, Dichloromethane (DCM), THF (Inhibitor-free).[1]

Avoid: Alcohols (can exchange with the ethoxy group), Water, Primary Amines (Michael

addition triggers).
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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